2-(4-Ethylbenzyl)-3-hydroxypyridine

• Molecular Formula: C14H15NO
• Molecular Weight: 213.27 g/mol
• IUPAC Name: 2-[(4-ethylphenyl)methyl]pyridin-3-ol
• InChI: InChI=1S/C14H15NO/c1-2-11-5-7-12(8-6-11)10-13-14(16)4-3-9-15-13/h3-9,16H,2,10H2,1H3
• InChI Key: DEJKAMCZOHTLTP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=C(C=CC=N2)O

Description

2-(4-Ethylbenzyl)-3-hydroxypyridine is a useful research compound. Its molecular formula is C14H15NO and its molecular weight is 213.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-ethylphenyl-3-hydroxypyridin-2-yl-methanol (0.60 g, 2.62 mmol), 20% palladium hydroxide/carbon (300 mg) and acetic acid (8 mL) was stirred under a hydrogen atmosphere for 76 hours. After filtration to remove the insoluble materials, the filtrate was purified by silica gel column chromatography (hexane:ethyl acetate=1:1) to give 2-(4-ethylbenzyl)-3-hydroxypyridine (0.46 g, 82%) as a colorless powder.